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A major clinical trial, the PERFORM (Prevention of cerebrovascular and cardiovascular Events
of ischemic origin with teRutroban in patients with a history oF ischemic strOke or tRansient
ischeMic attack) study, provides a head-to-head comparison of Terutroban and aspirin in the
secondary prevention of cerebrovascular events.[1][2][3][4][5] This guide offers a detailed
examination of the study's findings, methodologies, and the pharmacological pathways of both
drugs for researchers, scientists, and drug development professionals.

Efficacy and Safety Outcomes

The PERFORM trial was a large-scale, randomized, double-blind, parallel-group study that
compared the efficacy and safety of Terutroban (30 mg daily) with aspirin (100 mg daily) in
patients with a recent ischemic stroke or transient ischemic attack (TIA).[2][3][4][5][6] The study

was ultimately stopped prematurely due to futility, as Terutroban did not demonstrate superiority
over aspirin.[1][2][4]

Key Efficacy and Safety Data from the PERFORM Trial
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Terutroban o Hazard Ratio (95%
Outcome Measure Aspirin (n=9,544)
(n=9,556) Cl)

Primary Efficacy
] 1091 (11%) 1062 (11%) 1.02 (0.94-1.12)
Endpoint

Composite of fatal or
non-fatal ischemic
stroke, fatal or non-
fatal myocardial
infarction, or other
vascular death
(excluding

hemorrhagic death)

Safety Endpoints

Minor Bleedings 1147 (12%) 1045 (11%) 1.11 (1.02-1.21)

Major or Life- No significant No significant
) ] ) ) Not reported
Threatening Bleedings  difference difference

Intracranial No significant
<2% <2% _
Haemorrhage difference

Data sourced from the PERFORM trial publications.[2][3][4]

Experimental Protocol: The PERFORM Study

The PERFORM study was an international, multicenter trial involving 802 centers across 46
countries.[2][3][4][5]

Patient Population: Eligible participants were men and women aged 55 years or older who had
experienced an ischemic stroke within the previous three months or a TIA within the preceding
eight days.[3][7] A key inclusion criterion was the confirmation of the ischemic event and the
ruling out of intracranial hemorrhage via CT scan or MRL.[7]

Randomization and Blinding: A total of 19,119 patients were randomized to receive either 30
mg of Terutroban daily or 100 mg of aspirin daily.[8] The study was conducted in a double-blind
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manner, meaning neither the patients nor the investigators knew which treatment was being
administered.[2][3][4][5]

Endpoints: The primary efficacy endpoint was a composite of fatal or non-fatal ischemic stroke,
fatal or non-fatal myocardial infarction, or other vascular death (excluding hemorrhagic death).
[2][4][6] Safety was primarily assessed by monitoring for hemorrhagic events.[6]

Statistical Analysis: The study was designed to test for the superiority of Terutroban over
aspirin, with a pre-planned non-inferiority analysis.[2][3] The analysis was based on the
intention-to-treat principle, including all randomized patients.[2][4]

Mechanisms of Action: Signaling Pathways

Terutroban and aspirin both exhibit antiplatelet effects but through distinct mechanisms. Aspirin
irreversibly inhibits the cyclooxygenase-1 (COX-1) enzyme, thereby blocking the production of
thromboxane A2 (TXA2), a potent mediator of platelet aggregation.[9][10][11][12] Terutroban,
on the other hand, is a selective antagonist of the thromboxane prostanoid (TP) receptor,
blocking the effects of TXA2 at its receptor site.[1][9][12][13]
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Terutroban's Mechanism of Action

Terutroban Antagonizes
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Aspirin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Terutroban vs. Aspirin for Cerebrovascular Event
Prevention: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679325#a-study-compared-terutroban-with-aspirin-
for-preventing-cerebrovascular-events]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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